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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

**Abstract
This document provides a comprehensive technical overview of Dimethyl 3-
hydroxyphthalate, a molecule of interest in organic synthesis and medicinal chemistry. It

outlines the definitive nomenclature, key physicochemical properties, and available synthesis

protocols. This guide is intended to serve as a foundational resource for professionals engaged

in research and development activities involving this compound.

Chemical Identity and Nomenclature
The compound commonly known as Dimethyl 3-hydroxyphthalate is systematically named

according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

Table 1: Chemical Identifiers
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Identifier Type Value

IUPAC Name
dimethyl 3-hydroxybenzene-1,2-dicarboxylate[1]

[2]

CAS Number 36669-02-0[1][3]

Molecular Formula C₁₀H₁₀O₅[1][2]

Molecular Weight 210.18 g/mol [1]

InChI
InChI=1S/C10H10O5/c1-14-9(12)6-4-3-5-

7(11)8(6)10(13)15-2/h3-5,11H,1-2H3[1][2]

InChIKey BQGDDMMXPRJQHZ-UHFFFAOYSA-N[1]

SMILES COC(=O)C1=C(C(=CC=C1)O)C(=O)OC[2]

Physicochemical Properties
A summary of the key computed and experimental properties of Dimethyl 3-hydroxyphthalate
is presented below. These parameters are critical for designing experimental conditions,

predicting bioavailability, and understanding the compound's behavior in various matrices.

Table 2: Physicochemical Data

Property Value Source

XLogP3 2.2 Computed by PubChem[1]

Monoisotopic Mass 210.05282342 Da Computed by PubChem[1]

Kovats Retention Index

(Standard non-polar)
1500

NIST Mass Spectrometry Data

Center[1]

Table 3: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 211.06011 140.7

[M+Na]⁺ 233.04205 149.0

[M-H]⁻ 209.04555 143.7

[M+NH₄]⁺ 228.08665 159.1

[M+K]⁺ 249.01599 148.6

Data calculated using

CCSbase and reported in

PubChem.[2]

Synthesis Protocols
The synthesis of Dimethyl 3-hydroxyphthalate is a key step in the preparation of various

more complex molecules. The following section details a common experimental protocol

derived from literature.

3.1. Esterification of 3-Hydroxyphthalic Anhydride

A prevalent method for synthesizing Dimethyl 3-hydroxyphthalate involves the methanolysis

of 3-hydroxyphthalic anhydride followed by methylation.

Experimental Workflow
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Step 1: Ring Opening

Step 2: Methylation

Step 3: Isolation

3-Hydroxyphthalic anhydride

Reflux (3 hours)

Methanol (Solvent)

Reaction Mixture from Step 1

Cool to RT,
Remove Solvent

Heat (50-55 °C, 2-4 hours)

Sodium Bicarbonate (Base)
DMF (Solvent) Iodomethane (Methylating Agent)

Reaction Completion

Vacuum Evaporation
of Solvent

Dimethyl 3-hydroxyphthalate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 3-hydroxyphthalate.
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Detailed Methodology:

Ring Opening and Esterification: 3-Hydroxyphthalic anhydride (e.g., 30.2 mmol) is dissolved

in methanol (e.g., 60 mL).[3] The solution is then heated to reflux for approximately 3 hours.

[3] This step facilitates the opening of the anhydride ring by methanol, forming a mono-ester

carboxylic acid intermediate.

Solvent Removal: After the reaction is complete, the mixture is cooled to room temperature,

and the methanol is removed by vacuum evaporation.[3]

Methylation: The resulting residue is suspended in Dimethylformamide (DMF) (e.g., 40 mL).

[3] A base, such as sodium bicarbonate (e.g., 84.6 mmol), is added, followed by the addition

of a methylating agent, iodomethane (e.g., 72.5 mmol).[3]

Reaction and Isolation: The reaction mixture is heated to 50-55 °C for 2 to 4 hours.[3] Upon

completion, the final product, Dimethyl 3-hydroxyphthalate, can be isolated following

appropriate workup procedures, which typically involve removing the solvent under vacuum.

[3]

Logical Relationships in Synthesis
The synthesis pathway can be visualized as a logical progression from starting materials to the

final product, governed by specific reagents and conditions.

Caption: Reagent and transformation logic for Dimethyl 3-hydroxyphthalate synthesis.

This guide provides essential, verified information for laboratory and development work. For

further details on safety, handling, and disposal, please consult the relevant Safety Data Sheets

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Dossier: Dimethyl 3-Hydroxyphthalate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315018#dimethyl-3-hydroxyphthalate-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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